Cas no 1553896-17-5 (5-Azaspiro[2.3]hexane-1-carboxylic acid, 5-methyl-)

• Product Name: 5-Azaspiro[2.3]hexane-1-carboxylic acid, 5-methyl-
• CAS No: 1553896-17-5
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 4609569
• Update Time: 2025-05-23

5-Azaspiro[2.3]hexane-1-carboxylic acid, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Azaspiro[2.3]hexane-1-carboxylic acid, 5-methyl-

• Inchi： 1S/C7H11NO2/c1-8-3-7(4-8)2-5(7)6(9)10/h5H,2-4H2,1H3,(H,9,10)
• InChI Key： IAEYBLJZUSVSQI-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2(CN(C)C2)C1

Additional information on 5-Azaspiro[2.3]hexane-1-carboxylic acid, 5-methyl-

5-Azaspiro[2.3]hexane-1-carboxylic acid, 5-methyl-

The compound with CAS No. 1553896-17-5, known as 5-Azaspiro[2.3]hexane-1-carboxylic acid, 5-methyl-, is a fascinating molecule that has garnered attention in the fields of organic chemistry and drug discovery. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom. The spiro structure in this molecule is formed by a six-membered ring fused to a three-membered ring, creating a unique framework that contributes to its intriguing chemical properties.

Recent studies have highlighted the potential of 5-Azaspiro[2.3]hexane-1-carboxylic acid, 5-methyl- as a scaffold for developing bioactive molecules. Its azaspiro core has been shown to exhibit interesting pharmacological properties, making it a valuable component in the design of novel therapeutic agents. Researchers have explored its ability to act as a modulator of various biological targets, including enzymes and receptors, which underscores its significance in modern medicinal chemistry.

The synthesis of 5-Azaspiro[2.3]hexane-1-carboxylic acid, 5-methyl- involves a multi-step process that typically begins with the preparation of the spiro intermediate. One common approach is the use of ring-closing metathesis, which allows for the formation of the spiro structure with high efficiency. The introduction of the methyl group at position 5 is achieved through alkylation or substitution reactions, depending on the specific synthetic pathway employed.

One of the most notable aspects of this compound is its biological activity. Studies have demonstrated that 5-Azaspiro[2.3]hexane-1-carboxylic acid, 5-methyl- exhibits potent inhibitory effects on certain kinases, which are key players in various disease pathways such as cancer and inflammation. This activity has led to its consideration as a lead compound for drug development programs targeting these conditions.

In addition to its pharmacological applications, 5-Azaspiro[2.3]hexane-1-carboxylic acid, 5-methyl- has also been investigated for its role in chemical biology and mechanistic studies. Its spiro structure provides a platform for studying non-covalent interactions and conformational flexibility, which are critical factors in determining molecular recognition and binding affinity.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods allow for precise determination of its molecular structure and purity, ensuring that it meets the stringent requirements of both academic research and industrial applications.

Looking ahead, the continued exploration of 5-Azaspiro[2.3]hexane-1-carboxylic acid, 5-methyl- is expected to yield further insights into its potential as a versatile building block in organic synthesis and drug discovery. Its unique combination of structural features and biological activity positions it as a promising candidate for future research endeavors.